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Compound of Interest

Compound Name: 2-(2-Phenylethynyl)aniline

Cat. No.: B188489 Get Quote

For Immediate Reference: In Case of a Spill or Exposure

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

Skin Contact: Remove contaminated clothing and shoes. Wash skin thoroughly with soap

and water for at least 15 minutes. Get medical help if irritation develops.[1]

Inhalation: Remove from exposure and move to fresh air immediately. If not breathing, give

artificial respiration. If breathing is difficult, give oxygen. Seek immediate medical attention.[1]

Ingestion: Do NOT induce vomiting. If victim is conscious and alert, give 2-4 cupfuls of milk

or water. Never give anything by mouth to an unconscious person. Get medical aid

immediately.[1]

Spill: Evacuate personnel to a safe area. Wear appropriate personal protective equipment

(PPE). Absorb the spill with an inert material (e.g., vermiculite, sand, or earth) and place it in

a suitable, closed container for disposal.[2] Ensure adequate ventilation. Do not let the

chemical enter drains.[3]

Quantitative Data Summary
This table summarizes the key quantitative data for 2-(2-phenylethynyl)aniline. Note that

some values are predicted and should be treated as estimates.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b188489?utm_src=pdf-interest
https://www.chemicalbook.com/msds/2-phenylethynyl-aniline.htm
https://www.chemicalbook.com/msds/2-phenylethynyl-aniline.htm
https://www.chemicalbook.com/msds/2-phenylethynyl-aniline.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB92619265.htm
https://www.protheragen.ai/2-phenylethynylaniline-item-7451.html
https://www.benchchem.com/product/b188489?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b188489?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

Molecular Formula C₁₄H₁₁N [3][4]

Molecular Weight 193.24 g/mol [3][4]

Melting Point 89 °C [3]

Boiling Point 359.7 ± 25.0 °C (Predicted) [3]

Density 1.13 ± 0.1 g/cm³ (Predicted) [3]

pKa 2.42 ± 0.10 (Predicted) [3]

Occupational Exposure Limits No data available [3]

Hazard Identification and Personal Protective
Equipment (PPE)
GHS Hazard Classifications:[4]

Acute Toxicity, Oral (Category 4): Harmful if swallowed.

Skin Irritation (Category 2): Causes skin irritation.

Eye Irritation (Category 2A): Causes serious eye irritation.

Specific Target Organ Toxicity - Single Exposure (Category 3): May cause respiratory

irritation.

Required Personal Protective Equipment (PPE):
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PPE Type Specification

Eye/Face Protection

Wear appropriate protective eyeglasses or

chemical safety goggles as described by

OSHA's eye and face protection regulations in

29 CFR 1910.133 or European Standard

EN166.

Skin Protection
Wear appropriate protective gloves and clothing

to prevent skin exposure.[3]

Respiratory Protection

Follow the OSHA respirator regulations found in

29 CFR 1910.134 or European Standard EN

149. Use a NIOSH/MSHA or European

Standard EN 149 approved respirator if

exposure limits are exceeded or if irritation or

other symptoms are experienced.

Experimental Protocols: Disposal Procedures
No specific chemical deactivation or neutralization protocols for 2-(2-phenylethynyl)aniline
are readily available in the searched literature. Therefore, disposal must be handled by a

licensed professional waste disposal service. The following protocol outlines the steps for the

proper disposal of this compound in a laboratory setting.

Objective: To safely collect, store, and dispose of 2-(2-phenylethynyl)aniline waste in

compliance with environmental regulations.

Materials:

Chemical-resistant waste container with a secure lid

Hazardous waste labels

Personal Protective Equipment (PPE) as specified in Section 2

Fume hood
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Procedure:

Segregation of Waste:

Designate a specific, labeled container for 2-(2-phenylethynyl)aniline waste.

Do not mix this waste with other chemical waste streams unless compatibility has been

confirmed.

Waste Collection:

All operations involving the handling and transfer of 2-(2-phenylethynyl)aniline should be

conducted within a certified fume hood to minimize inhalation exposure.[2]

Carefully transfer any waste solid or solution containing 2-(2-phenylethynyl)aniline into

the designated waste container.

Avoid generating dust or aerosols.

Container Management:

Keep the waste container tightly closed when not in use.[3]

Store the container in a cool, dry, and well-ventilated area, away from incompatible

materials.[3]

The storage area should be secure and accessible only to authorized personnel.[3]

Labeling:

Clearly label the waste container with "Hazardous Waste" and the full chemical name: "2-
(2-Phenylethynyl)aniline".

Include the date of accumulation and any other information required by your institution's

environmental health and safety (EHS) department.

Disposal Request:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b188489?utm_src=pdf-body
https://www.benchchem.com/product/b188489?utm_src=pdf-body
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB92619265.htm
https://www.benchchem.com/product/b188489?utm_src=pdf-body
https://www.protheragen.ai/2-phenylethynylaniline-item-7451.html
https://www.protheragen.ai/2-phenylethynylaniline-item-7451.html
https://www.protheragen.ai/2-phenylethynylaniline-item-7451.html
https://www.benchchem.com/product/b188489?utm_src=pdf-body
https://www.benchchem.com/product/b188489?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b188489?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Once the container is full or ready for disposal, contact your institution's EHS department

or a licensed hazardous waste disposal contractor to arrange for pickup.

Provide the waste contractor with a copy of the Safety Data Sheet (SDS) for 2-(2-
phenylethynyl)aniline.

Regulatory Compliance:

Disposal of the contents and container must be in accordance with all applicable local,

state, and federal regulations.[3] The final disposal method will be determined by the

licensed waste management facility.

Visualization of Disposal Workflow
The following diagram illustrates the procedural flow for the proper disposal of 2-(2-
phenylethynyl)aniline.
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Caption: Workflow for the safe disposal of 2-(2-phenylethynyl)aniline.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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